Cas no 122854-65-3 (4-(4-biphenylyl)butanal)

• Product Name: 4-(4-biphenylyl)butanal
• CAS No: 122854-65-3
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 896219
• PubChem ID: 53405194
• Update Time: 2025-04-19

4-(4-biphenylyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(4-biphenylyl)butanal
• 4-(4-phenylphenyl)butanal

• Inchi： 1S/C16H16O/c17-13-5-4-6-14-9-11-16(12-10-14)15-7-2-1-3-8-15/h1-3,7-13H,4-6H2
• InChI Key： LWDLIPCWARWGPH-UHFFFAOYSA-N
• SMILES： O=CCCCC1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 224.12000
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 17.07000
• LogP: 3.87520
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives